Cas no 1361534-15-7 (6-Amino-3-(2,3,4-trichlorophenyl)pyridine-2-acetic acid)

• Product Name: 6-Amino-3-(2,3,4-trichlorophenyl)pyridine-2-acetic acid
• CAS No: 1361534-15-7
• MF: C₁₃H₉Cl₃N₂O₂
• MW: 331.581760168076
• CID: 4968523
• Update Time: 2025-10-30

6-Amino-3-(2,3,4-trichlorophenyl)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 6-Amino-3-(2,3,4-trichlorophenyl)pyridine-2-acetic acid

• Inchi： 1S/C13H9Cl3N2O2/c14-8-3-1-7(12(15)13(8)16)6-2-4-10(17)18-9(6)5-11(19)20/h1-4H,5H2,(H2,17,18)(H,19,20)
• InChI Key： QPIDCNAGIDRMDB-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1=CC=C(N)N=C1CC(=O)O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 359
• XLogP3: 3.5
• Topological Polar Surface Area: 76.2

Additional information on 6-Amino-3-(2,3,4-trichlorophenyl)pyridine-2-acetic acid

Introduction to 6-Amino-3-(2,3,4-trichlorophenyl)pyridine-2-acetic acid (CAS No. 1361534-15-7)

6-Amino-3-(2,3,4-trichlorophenyl)pyridine-2-acetic acid (CAS No. 1361534-15-7) is a unique and multifaceted compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its distinct structural features, which include a pyridine ring, an amino group, and a trichlorophenyl substituent. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 6-Amino-3-(2,3,4-trichlorophenyl)pyridine-2-acetic acid is represented by the formula C₁₄H₉Cl₃N₂O₂. The presence of the trichlorophenyl group imparts significant electronic and steric effects, which can influence the compound's reactivity and biological interactions. The amino group on the pyridine ring provides a site for potential hydrogen bonding and can enhance the compound's solubility and bioavailability.

In recent years, extensive research has been conducted to explore the biological activities of 6-Amino-3-(2,3,4-trichlorophenyl)pyridine-2-acetic acid. Studies have shown that this compound exhibits promising anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 6-Amino-3-(2,3,4-trichlorophenyl)pyridine-2-acetic acid effectively inhibited the proliferation of human breast cancer cells by inducing apoptosis and cell cycle arrest.

The anti-inflammatory properties of 6-Amino-3-(2,3,4-trichlorophenyl)pyridine-2-acetic acid have also been investigated. Research conducted at the University of California found that this compound significantly reduced inflammation in animal models of arthritis. The mechanism of action involves the inhibition of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammatory responses.

Beyond its therapeutic potential, 6-Amino-3-(2,3,4-trichlorophenyl)pyridine-2-acetic acid has been studied for its use as a building block in organic synthesis. Its unique structure makes it a valuable intermediate for the synthesis of more complex molecules with diverse biological activities. For example, it has been used to synthesize novel derivatives with enhanced anti-microbial properties.

The synthesis of 6-Amino-3-(2,3,4-trichlorophenyl)pyridine-2-acetic acid typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the condensation of 2-chloroacetyl chloride with 6-amino-3-(2,3,4-trichlorophenyl)pyridine followed by hydrolysis to form the carboxylic acid. This synthetic pathway is well-documented in the literature and can be optimized for large-scale production.

The stability and storage conditions for 6-Amino-3-(2,3,4-trichlorophenyl)pyridine-2-acetic acid are important considerations for both research and industrial applications. The compound is generally stable under standard laboratory conditions but should be stored in a cool, dry place to prevent degradation. It is also advisable to protect it from light exposure to maintain its integrity.

In terms of safety and handling, while 6-Amino-3-(2,3,4-trichlorophenyl)pyridine-2-acetic acid is not classified as a hazardous material under current regulations, standard laboratory safety protocols should be followed when handling this compound. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles to prevent skin contact and inhalation.

The future prospects for 6-Amino-3-(2,3,4-trichlorophenyl)pyridine-2-acetic acid are promising. Ongoing research aims to further elucidate its mechanisms of action and optimize its therapeutic potential. Additionally, efforts are being made to develop more efficient synthetic methods to increase its availability for both research and commercial applications.

In conclusion, 6-Amino-3-(2,3,4-trichlorophenyl)pyridine-2-acetic acid (CAS No. 1361534-15-7) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent or as a building block in organic synthesis.